Cas no 618101-90-9 (1-(4-Chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid)

• Product Name: 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid
• CAS No: 618101-90-9
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• MDL: MFCD05150589
• CID: 955404
• PubChem ID: 811977
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-phenyl)-5-phenyl-2h-pyrazole-3-carboxylic acid
• 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-(4-chlorophenyl)-3-phenyl-
• 618101-90-9
• 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylic acid,
• AKOS022631661
• 2-(4-chlorophenyl)-5-phenylpyrazole-3-carboxylic acid
• DTXSID30355651
• MFCD05150589
• CS-0363590
• 1-(4-chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylicacid
• G84645
• DTXCID00306711
• 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD05150589
• Inchi： 1S/C16H11ClN2O2/c17-12-6-8-13(9-7-12)19-15(16(20)21)10-14(18-19)11-4-2-1-3-5-11/h1-10H,(H,20,21)
• InChI Key： CIIAUVPHUMDQBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=O)O)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles